N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-cyclopentyl-3-(4-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C21H21N5/c1-14-10-12-15(13-11-14)19-21-23-20(22-16-6-2-3-7-16)17-8-4-5-9-18(17)26(21)25-24-19/h4-5,8-13,16H,2-3,6-7H2,1H3,(H,22,23)
• InChI Key: KFVIQRUXMCJNAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3N=C(C4=CC=CC=C4N3N=N2)NC5CCCC5
• Molecular Formula: C21H21N5
• Molecular Weight: 343.4 g/mol
• CAS No.: 902580-92-1

Description

Compounds with triazoloquinazolin structure are known to have significant biological activities. They are often used in the development of new drugs, particularly as inhibitors for certain enzymes.

Synthesis Analysis

The synthesis of similar compounds often involves a multi-step process. For instance, a new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized as novel CDK2 targeting compounds.

Molecular Structure Analysis

The molecular structure of these compounds is typically analyzed using techniques like NMR spectroscopy and X-ray crystallography. The exact structure would depend on the specific substituents on the triazoloquinazolin ring.

Chemical Reactions Analysis

The chemical reactions involving these compounds can vary widely depending on their structure and the conditions. For instance, they might undergo reactions with various aryl amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their specific structure. For instance, the molecular weight of a similar compound, 3-[(4-isopropylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine, is 435.54.

Scientific Research Applications

N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine has been studied for its potential applications in drug development, cancer research, and neuroscience. In drug development, this compound has been studied for its ability to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been studied for its ability to modulate the activity of the serotonin transporter, which is involved in the regulation of serotonin levels in the brain. In cancer research, this compound has been studied for its ability to inhibit the growth of cancer cells, as well as its potential as an anti-angiogenic agent. Finally, in neuroscience, this compound has been studied for its potential to modulate the activity of the GABA receptor, which is involved in the regulation of anxiety and depression.

Mechanism of Action

Target of Action

Compounds with similar structures have shown promising antimicrobial, antitubercular, and anti-hiv activities .

Mode of Action

It’s worth noting that similar compounds have shown to interact with their targets leading to inhibition of microbial growth

Biochemical Pathways

Compounds with similar structures have been associated with the inhibition of microbial growth, suggesting they may interfere with essential biochemical pathways in these organisms .

Result of Action

Compounds with similar structures have shown promising antimicrobial, antitubercular, and anti-hiv activities , suggesting that they may have a significant impact at the molecular and cellular levels.

Advantages and Limitations for Lab Experiments

The use of N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine in laboratory experiments has several advantages. First, this compound is relatively simple to synthesize and is relatively stable in aqueous solutions. Additionally, this compound has been shown to be non-toxic in animal models and has been shown to have a wide range of effects on biochemical and physiological processes. However, there are some limitations to the use of this compound in laboratory experiments. For example, the exact mechanism by which this compound exerts its effects is not yet fully understood, and its effects in humans are not yet known. Additionally, this compound is relatively expensive to synthesize and its effects may vary depending on the concentration used.

Future Directions

The potential applications of N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine are vast, and there are many possible future directions for research. For example, more research is needed to better understand the exact mechanism by which this compound exerts its effects. Additionally, further research is needed to explore the potential therapeutic applications of this compound, such as its use in the treatment of anxiety and depression. Finally, further research is needed to explore the potential applications of this compound in cancer research and drug development.

Synthesis Methods

N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine can be synthesized using a variety of methods. One method involves the reaction of cyclopentyl bromide with 4-methylphenyl isocyanate in the presence of a base such as sodium hydride. This reaction yields a dihydroquinazolinone intermediate which can then be converted to this compound through a series of steps.